molecular formula C13H10N2O3 B7502479 1-[[5-(Furan-2-yl)-1,2-oxazol-3-yl]methyl]pyridin-2-one

1-[[5-(Furan-2-yl)-1,2-oxazol-3-yl]methyl]pyridin-2-one

Cat. No.: B7502479
M. Wt: 242.23 g/mol
InChI Key: GFUMULUFIXBFMZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-[[5-(Furan-2-yl)-1,2-oxazol-3-yl]methyl]pyridin-2-one is a chemical compound that has gained attention in the scientific community due to its potential applications in various research fields. This compound is also known as PFOB or perfluoro-octylbromide and has a molecular formula of C14H8BrF7NO2.

Mechanism of Action

The mechanism of action of 1-[[5-(Furan-2-yl)-1,2-oxazol-3-yl]methyl]pyridin-2-one is not well understood. However, it is believed to act as a surfactant, which reduces the surface tension of the liquid it is dissolved in. This property makes it an excellent contrast agent for imaging techniques such as MRI and CT.
Biochemical and Physiological Effects
This compound has minimal biochemical and physiological effects. It is not toxic and does not cause any adverse effects on the body. However, it is important to note that PFOB should not be used in high doses as it may cause adverse effects.

Advantages and Limitations for Lab Experiments

The main advantage of using 1-[[5-(Furan-2-yl)-1,2-oxazol-3-yl]methyl]pyridin-2-one in lab experiments is its ability to act as a contrast agent for imaging techniques such as MRI and CT. PFOB is also an excellent carrier for drugs that are not soluble in water.
The main limitation of using PFOB in lab experiments is its high cost. PFOB is an expensive compound, which may limit its use in some research fields.

Future Directions

There are several future directions for the research of 1-[[5-(Furan-2-yl)-1,2-oxazol-3-yl]methyl]pyridin-2-one. One possible direction is the development of new synthesis methods that are more cost-effective and environmentally friendly.
Another direction is the investigation of PFOB as a carrier for gene therapy. PFOB has the potential to deliver genes to specific tissues, which may be useful in the treatment of various genetic disorders.
Finally, the use of PFOB in tissue engineering is another potential future direction. PFOB may be used to create scaffolds for tissue engineering, which may have applications in the regeneration of damaged tissues.
Conclusion
In conclusion, this compound is a chemical compound that has various scientific research applications. Its ability to act as a contrast agent for imaging techniques such as MRI and CT, as well as its potential as a carrier for drugs and genes, make it a valuable compound in the scientific community. The development of new synthesis methods and the investigation of PFOB in tissue engineering and gene therapy are potential future directions for research on this compound.

Synthesis Methods

The synthesis of 1-[[5-(Furan-2-yl)-1,2-oxazol-3-yl]methyl]pyridin-2-one involves the reaction of 2-acetyl-5-bromomethylfuran and 2-amino-3-hydroxypyridine in the presence of a base such as sodium hydride or potassium carbonate. The reaction takes place in a solvent such as dimethyl sulfoxide or N,N-dimethylformamide. The resulting compound is then purified using various techniques such as column chromatography or recrystallization.

Scientific Research Applications

1-[[5-(Furan-2-yl)-1,2-oxazol-3-yl]methyl]pyridin-2-one has various scientific research applications. One of its main applications is as a contrast agent for imaging techniques such as magnetic resonance imaging (MRI) and computed tomography (CT). PFOB has a high electron density, which makes it an excellent contrast agent for these imaging techniques.
Another application of PFOB is in the field of drug delivery. PFOB can be used as a carrier for drugs due to its ability to dissolve in both water and oil. This property makes it an ideal carrier for drugs that are not soluble in water.

Properties

IUPAC Name

1-[[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl]pyridin-2-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H10N2O3/c16-13-5-1-2-6-15(13)9-10-8-12(18-14-10)11-4-3-7-17-11/h1-8H,9H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GFUMULUFIXBFMZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=O)N(C=C1)CC2=NOC(=C2)C3=CC=CO3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H10N2O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

242.23 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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